Cas no 144223-78-9 (5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one)

5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one is a glycosylated coumarin derivative with notable biochemical significance. Its structure combines a coumarin core with a glucose moiety, acetylated at the 6-position, and a catechol group, enhancing its solubility and potential bioactivity. This compound is of interest in pharmacological research due to its structural resemblance to natural polyphenolic glycosides, which often exhibit antioxidant, anti-inflammatory, and enzyme-modulating properties. The acetylated glucose unit may improve metabolic stability, while the catechol and hydroxyl groups contribute to metal chelation and radical scavenging capabilities. Its well-defined molecular architecture makes it a valuable intermediate for further chemical modifications or as a reference standard in analytical studies.
5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one structure
144223-78-9 structure
Product Name:5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
CAS No:144223-78-9
MF:C23H22O12
MW:490.413588047028
CID:4700506
PubChem ID:102366249
Update Time:2025-10-29

5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-[(6-O-Acetyl-&beta
    • -D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
    • -D-galactopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
    • -D-galactopyranosyl)oxy]-7-hydroxy-4-(4-hydroxyphenyl)-2H-1-benzopyran-2-one
    • 5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
    • 144223-78-9
    • 5-[(6-O-Acetyl-beta-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
    • 5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
    • Inchi: 1S/C23H22O12/c1-9(24)32-8-17-20(29)21(30)22(31)23(35-17)34-16-6-11(25)5-15-19(16)12(7-18(28)33-15)10-2-3-13(26)14(27)4-10/h2-7,17,20-23,25-27,29-31H,8H2,1H3/t17-,20-,21+,22-,23-/m1/s1
    • InChI Key: YHQLUSZEFHCADG-LDBVRRDLSA-N
    • SMILES: O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](COC(=O)C)O1)O)C1C=C(O)C=C2OC(=O)C=C(C3C=CC(O)=C(O)C=3)C=12

Computed Properties

  • Exact Mass: 490.11112613g/mol
  • Monoisotopic Mass: 490.11112613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 816
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 192Ų

5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A187080-2.5mg
5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
144223-78-9
2.5mg
$ 155.00 2023-04-19
TRC
A187080-5mg
5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
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$ 293.00 2023-04-19
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A187080-10mg
5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
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$ 552.00 2023-04-19
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A187080-25mg
5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
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25mg
$ 1206.00 2023-04-19
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A187080-250mg
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5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one Related Literature

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